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Compound of Interest

Compound Name: Dmapa

Cat. No.: B1212120

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
precautions for 3-Dimethylaminopropylamine (Dmapa) in a laboratory setting. The following
sections detail the chemical and physical properties, toxicological data, personal protective

equipment (PPE) protocols, and emergency procedures necessary for the safe utilization of this
compound.

Chemical and Physical Properties

Dmapa, also known as N,N-Dimethyl-1,3-propanediamine, is a colorless to yellow liquid with a
characteristic amine-like odor.[1][2] It is completely miscible with water, alcohols, esters, and
ketones.[3] The following table summarizes its key physical and chemical properties.
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Property

Value

Source

Chemical Formula

C5H14N2

[4]

Molar Mass 102.181 g-mol-1 [4]
Appearance Colorless to yellow, clear liquid  [1][2][4]
Odor Fishy, ammoniacal [4]
Density 0.812 g/cm3 at 25 °C [41[5]
Boiling Point 132.1-135°C [1112114]
Melting/Freezing Point <-60 °C [1][2][6]

Flash Point

32 °C (closed cup)

[11(5]6]1[7]

Vapor Pressure

0.7-2.4 kPa

[4]

Water Solubility

1,000 g/L at 20 °C (Soluble)

[2][5]

Autoignition Temperature

215-305°C

[1](7]

Refractive Index (nD)

1.434-1.436 at 25°C

[2]

pH

12.7 (100 g/l at 20 °C)

[5]

Explosion Limits

Lower: 2.3% (V), Upper:
12.35% (V)

[5]

Toxicological Data and Hazard Identification

Dmapa is a hazardous substance that is flammable, corrosive, and toxic.[6][8][9] It can cause

severe skin burns, eye damage, and may cause an allergic skin reaction.[8] Inhalation and skin

contact are primary routes of exposure that can be harmful.[8][9]
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Hazard Classification Description GHS Hazard Statement
Flammable Liquid Flammable liquid and vapor. H226
Acute Toxicity (Oral) Harmful if swallowed. H302
Acute Toxicity (Dermal) Toxic in contact with skin. H311
Acute Toxicity (Inhalation) Toxic if inhaled. H331
Skin Corrosion/Irritation Causes severe skin burns. H314
Serious Eye Damage/Irritation Causes serious eye damage. H314
Skin Sensitization May 'cause an allergic skin H317
reaction.
LD50 Data:
Route Species Value
Oral Rat approx. 1,640 mg/kg

Experimental Protocols

While specific, detailed experimental protocols for the toxicological data presented are

proprietary to the testing laboratories, a general methodology for an acute oral toxicity study

(similar to OECD Guideline 423) would involve the following steps:

e Animal Selection: A small number of a specific strain of laboratory rats are chosen and

acclimated to the laboratory conditions.

e Dose Preparation: Dmapa is prepared at various concentrations, typically in a suitable

vehicle like water.

o Administration: A single dose of the prepared Dmapa solution is administered to the animals
via oral gavage. A control group receives only the vehicle.
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o Observation: The animals are observed for a set period (e.g., 14 days) for signs of toxicity,
including changes in behavior, weight, and any adverse health effects. Mortalities are
recorded.

+ Data Analysis: The dose at which 50% of the test animals are expected to die (LD50) is
calculated using statistical methods.

* Necropsy: At the end of the observation period, surviving animals are euthanized and a
gross necropsy is performed to examine for any pathological changes.

Signaling Pathways and Workflows
Dmapa Handling and Safety Workflow

The following diagram illustrates the standard workflow for handling Dmapa in a laboratory
setting, emphasizing the necessary safety precautions at each stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212120#dmapa-safety-and-handling-precautions-
for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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